Cas no 155449-11-9 ()

• CAS No: 155449-11-9
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 6769092
• PubChem ID: 10197665

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C5H8O3/c6-5-7-3-1-2-4-8-5/h1-4H2
• InChI Key： VKSWWACDZPRJAP-UHFFFAOYSA-N
• SMILES： O1C(=O)OCCCC1

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxepanes 1,3-dioxepanes